Cas no 1146290-54-1 (2-Fluoro-6-methylbenzylamine)

2-Fluoro-6-methylbenzylamine structure
2-Fluoro-6-methylbenzylamine structure
Product Name:2-Fluoro-6-methylbenzylamine
CAS No:1146290-54-1
MF:C8H10FN
MW:139.170105457306
MDL:MFCD11858231
CID:2625301
PubChem ID:22086917
Update Time:2025-04-21

2-Fluoro-6-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-methylbenzylamine
    • EN300-88857
    • DTXSID20622344
    • AKOS024160787
    • DS-018047
    • CS-0441335
    • SCHEMBL6405863
    • FS-5777
    • G30854
    • 1-(2-fluoro-6-methylphenyl)methanamine
    • Z600584282
    • 1146290-54-1
    • 860-237-8
    • DTXCID10573098
    • MFCD11858231
    • WVB29054
    • MDL: MFCD11858231
    • Inchi: 1S/C8H10FN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,5,10H2,1H3
    • InChI Key: DAYMZPMFYHNNHT-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1CN

Computed Properties

  • Exact Mass: 139.079727485g/mol
  • Monoisotopic Mass: 139.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 205.5±25.0 °C at 760 mmHg
  • Flash Point: 87.3±11.1 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-Fluoro-6-methylbenzylamine Security Information

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